Cas no 38775-52-9 (diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate)
38775-52-9 structure
Product Name:diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate
CAS No:38775-52-9
MF:C20H22O8S
MW:422.448885440826
CID:1490942
PubChem ID:257599
Update Time:2025-04-21
diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate
- (4-(4-Ethoxycarbonylmethoxybenzenesulfonyl)phenoxy)acetic acid ethyl ester
- [4-(4-Ethoxycarbonylmethoxybenzenesulfonyl)phenoxy]acetic acid ethyl ester
- acetic acid, 2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis-, diethyl ester
- AKOS001033944
- SMR000137085
- HMS2503E08
- NSC-85753
- ethyl 2-[4-[4-(2-ethoxy-2-oxo-ethoxy)phenyl]sulfonylphenoxy]acetate
- Z18435849
- Diethyl 2,2'-((sulfonylbis(4,1-phenylene))bis(oxy))diacetate
- [4-(4-Ethoxycarbonylmethoxy-benzenesulfonyl)-phenoxy]-acetic acid ethyl ester
- NSC85753
- MLS000532144
- DTXSID50192040
- Oprea1_773042
- CHEMBL175003
- Diethyl2,2'-((sulfonylbis(4,1-phenylene))bis(oxy))diacetate
- 38775-52-9
- NSC 85753
- BDBM50056832
- diethyl 2,2'-[sulfonylbis(4,1-phenyleneoxy)]diacetate
- NCGC00245717-01
-
- Inchi: 1S/C20H22O8S/c1-3-25-19(21)13-27-15-5-9-17(10-6-15)29(23,24)18-11-7-16(8-12-18)28-14-20(22)26-4-2/h5-12H,3-4,13-14H2,1-2H3
- InChI Key: SFQDUATXFZWGHZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OCC(=O)OCC)(C1C=CC(=CC=1)OCC(=O)OCC)(=O)=O
Computed Properties
- Exact Mass: 422.10356
- Monoisotopic Mass: 422.10353883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 12
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 105.2
diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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